Cas no 2445-71-8 (2-Hexenoic acid, 4-methyl-, methyl ester)
2445-71-8 structure
Product Name:2-Hexenoic acid, 4-methyl-, methyl ester
CAS No:2445-71-8
MF:C8H14O2
MW:142.195562839508
CID:1417383
PubChem ID:71357927
Update Time:2025-04-20
2-Hexenoic acid, 4-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Hexenoic acid, 4-methyl-, methyl ester
- methyl 4-methylhex-2-enoate
- Methyl-4-methylhex-2-enoat
- 2445-71-8
- DTXSID60781964
-
- Inchi: 1S/C8H14O2/c1-4-7(2)5-6-8(9)10-3/h5-7H,4H2,1-3H3
- InChI Key: GUADBGOTWRWTRH-UHFFFAOYSA-N
- SMILES: O(C)C(C=CC(C)CC)=O
Computed Properties
- Exact Mass: 142.09942
- Monoisotopic Mass: 142.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2-Hexenoic acid, 4-methyl-, methyl ester Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
2445-71-8 (2-Hexenoic acid, 4-methyl-, methyl ester) Related Products
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